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Compound of Interest

Compound Name: 6-Iodonicotinic acid

Cat. No.: B176809 Get Quote

Disclaimer: This document is a technical guide compiled from safety data for structurally related

compounds and general laboratory safety principles. A specific, comprehensive Safety Data

Sheet (SDS) for 6-Iodonicotinic acid (CAS: 13054-02-9) was not available at the time of

writing. The information herein should be used as a guideline and supplemented with a

substance-specific risk assessment before handling.

This guide is intended for researchers, scientists, and professionals in drug development who

may handle 6-Iodonicotinic acid. It provides an overview of potential hazards, recommended

handling procedures, and emergency protocols based on data from analogous chemical

structures.

Hazard Identification and Classification
While a specific GHS classification for 6-Iodonicotinic acid is not readily available, data from

analogous compounds such as 5-Iodonicotinic acid, 6-Aminonicotinic acid, and other nicotinic

acid derivatives suggest that it should be handled as a hazardous substance.[1][2] The primary

anticipated hazards include:

Skin Irritation: Likely to cause skin irritation upon contact.[1]

Serious Eye Irritation: Poses a risk of serious eye irritation or damage.[1]

Respiratory Tract Irritation: May cause irritation to the respiratory system if inhaled as dust.

[2][3]
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Acute Oral Toxicity: May be harmful if swallowed.[1]

Based on these potential hazards, the following GHS classifications are recommended as a

precautionary measure:

Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity -

Single Exposure (Respiratory

Tract Irritation)

Category 3
H335: May cause respiratory

irritation

Physical and Chemical Properties
Limited specific data for 6-Iodonicotinic acid is available. The following table includes known

properties and estimates based on related compounds.

Property Value Reference

Molecular Formula C6H4INO2 [4]

Molecular Weight 249.01 g/mol [4]

Appearance Solid (form may vary) General

Melting Point Data not available

Boiling Point Data not available

Solubility Likely soluble in water [5]

Exposure Controls and Personal Protection
To minimize exposure, a comprehensive control strategy combining engineering controls,

administrative controls, and personal protective equipment (PPE) is essential.
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3.1. Engineering Controls

Ventilation: Handle 6-Iodonicotinic acid in a well-ventilated area.[6] A certified chemical

fume hood is required for any procedures that may generate dust or aerosols.[1]

Safety Equipment: Ensure that safety showers and eyewash stations are readily accessible

and in close proximity to the workstation.[5][6]

3.2. Personal Protective Equipment (PPE)

The selection of PPE should be based on a thorough risk assessment of the specific

procedures being performed.

PPE Type Specifications

Eye/Face Protection

Chemical safety goggles or glasses are

mandatory. A face shield should be worn if there

is a splash hazard.[7]

Hand Protection

Chemically resistant gloves (e.g., nitrile) must

be worn. Inspect gloves for integrity before each

use and dispose of them properly after handling.

[1]

Skin and Body Protection

A laboratory coat is required. For larger

quantities or tasks with a higher risk of

exposure, a chemical-resistant apron or full-

body suit may be necessary.[1]

Respiratory Protection

If dust generation is unavoidable and

engineering controls are insufficient, a NIOSH-

approved particulate respirator (e.g., N95)

should be used.[1]
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Start: Assess Task and Substance

Will the task generate dust or aerosols?

Is there a risk of splashing?

No

Are engineering controls (fume hood) adequate?
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- Safety Glasses
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- Nitrile Gloves

No Add Face Shield

Yes
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No

Proceed with Caution
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Figure 1: PPE Selection Workflow
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Handling and Storage
4.1. Safe Handling Practices

Avoid contact with skin, eyes, and clothing.

Do not breathe dust.[3]

Wash hands thoroughly after handling, and before eating, drinking, or smoking.

Handle in accordance with good industrial hygiene and safety practices.[1]

Keep away from incompatible materials such as strong oxidizing and reducing agents.[5]

4.2. Storage Conditions

Store in a tightly closed container in a dry, cool, and well-ventilated place.[5][8]

Some related compounds are light-sensitive; therefore, storage in a dark place is

recommended as a precaution.[1]

First-Aid Measures
In the event of exposure, follow these first-aid protocols and seek immediate medical attention.
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Exposure Route First-Aid Protocol

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. If not breathing, give

artificial respiration. Seek medical attention.[1]

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected area with plenty of soap and

water for at least 15 minutes. Seek medical

attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[1]

Accidental Release Measures
6.1. Personal Precautions

Evacuate personnel from the area.

Wear appropriate personal protective equipment as outlined in Section 3.2.[6]

Avoid breathing dust and prevent contact with skin and eyes.[1]

6.2. Environmental Precautions

Prevent the product from entering drains, sewers, or waterways.

6.3. Methods for Cleaning Up
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For small spills, carefully sweep up the solid material, avoiding dust generation, and place it

into a suitable, labeled container for disposal.[1]

Clean the spill area thoroughly with soap and water.

For large spills, contain the material and contact environmental health and safety personnel.
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Spill Occurs

Evacuate Immediate Area

Don Appropriate PPE
(Gloves, Goggles, Respirator, Lab Coat)

Assess Spill Size

Small Spill Protocol

Small

Large Spill Protocol

Large

Carefully sweep up solid material Contact Environmental Health & Safety

Place in a labeled, sealed container for disposal

Clean spill area with soap and water

Decontaminate and doff PPE

Secure the area and await response team

Report Incident
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Figure 2: Spill Response Protocol
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Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[9]

Specific Hazards: Combustion may produce toxic fumes, including nitrogen oxides (NOx),

carbon monoxide (CO), carbon dioxide (CO2), and hydrogen iodide.[5]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[5]

Toxicological Information
No specific toxicological data for 6-Iodonicotinic acid is available. The information below is

based on the GHS classifications of similar compounds.

Toxicity Endpoint Anticipated Effect

Acute Oral Toxicity Harmful if swallowed.[1]

Skin Corrosion/Irritation Causes skin irritation.

Serious Eye Damage/Irritation Causes serious eye irritation.

Respiratory Sensitization
No data available, but should be considered a

potential respiratory irritant.[3]

Germ Cell Mutagenicity No data available.

Carcinogenicity
Not classified as a carcinogen by IARC, NTP, or

OSHA (based on related compounds).[1]

Reproductive Toxicity No data available.

STOT-Single Exposure May cause respiratory irritation.[3]

STOT-Repeated Exposure No data available.

Disposal Considerations

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 12 Tech Support

https://www.chemos.de/import/data/msds/GB_en/59-67-6-A0008755-GB-en.pdf
https://www.fishersci.com/store/msds?partNumber=AAA18109&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA18109&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b176809?utm_src=pdf-body
http://angenechemical.com/sds/15366-65-1.pdf
https://www.sigmaaldrich.com/JP/ja/sds/aldrich/150339
http://angenechemical.com/sds/15366-65-1.pdf
https://www.sigmaaldrich.com/JP/ja/sds/aldrich/150339
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b176809?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dispose of waste material in accordance with all applicable federal, state, and local

environmental regulations.

Chemical waste should be handled by a licensed disposal company.[1] Do not allow the

material to enter the sewer system.

Experimental Protocols
Protocol 1: General Weighing and Solution Preparation

Preparation: Before handling, ensure the work area within the chemical fume hood is clean

and uncluttered. Assemble all necessary equipment (spatula, weigh boat, glassware,

solvent).

PPE: Don appropriate PPE, including a lab coat, nitrile gloves, and safety goggles.

Weighing: Tare an analytical balance with a clean weigh boat. Carefully transfer the desired

amount of 6-Iodonicotinic acid to the weigh boat using a clean spatula, minimizing any dust

generation.

Transfer: Carefully add the weighed solid to the destination flask. Use a funnel if necessary.

Dissolution: Add the desired solvent to the flask in the fume hood. Swirl or stir gently to

dissolve.

Cleanup: Clean the spatula and any contaminated surfaces. Dispose of the weigh boat and

any other contaminated disposable materials in the designated solid chemical waste

container.

Handwashing: After completing the task and removing PPE, wash hands thoroughly with

soap and water.

Protocol 2: Handling a Stock Solution

Preparation: Work within a chemical fume hood.

PPE: Wear a lab coat, nitrile gloves, and safety goggles.
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Aliquoting: Use a calibrated micropipette with a fresh tip or a glass pipette to transfer the

desired volume of the solution.

Spill Management: Keep absorbent pads nearby in case of a small spill. If a spill occurs,

immediately absorb the liquid, decontaminate the area, and dispose of the waste in the

appropriate chemical waste container.

Storage: Ensure the stock solution container is properly sealed and stored according to the

guidelines in Section 4.2.

Cleanup: Dispose of used pipette tips in the designated waste container. Wash hands after

the procedure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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